Cas no 90287-67-5 (Phenol, 3-[(4-methyl-1-piperidinyl)methyl]-)

Phenol, 3-[(4-methyl-1-piperidinyl)methyl]- structure
90287-67-5 structure
Product Name:Phenol, 3-[(4-methyl-1-piperidinyl)methyl]-
CAS No:90287-67-5
MF:C13H19NO
MW:205.296063661575
CID:790034
PubChem ID:20706188
Update Time:2025-04-19

Phenol, 3-[(4-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[(4-methyl-1-piperidinyl)methyl]-
    • 3-[(4-methylpiperidin-1-yl)methyl]phenol
    • DTXSID00609436
    • AKOS021294732
    • 90287-67-5
    • A1-06226
    • SCHEMBL10370183
    • Inchi: 1S/C13H19NO/c1-11-5-7-14(8-6-11)10-12-3-2-4-13(15)9-12/h2-4,9,11,15H,5-8,10H2,1H3
    • InChI Key: WLBPKMYCQDQFLG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CN1CCC(C)CC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 23.5Ų
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